Cas no 851807-07-3 (2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole)

2-{(2-Fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole is a fluorinated imidazole derivative with potential applications in medicinal chemistry and agrochemical research. The compound features a 2-fluorophenylmethylsulfanyl moiety and a 3-(trifluoromethyl)benzoyl group, which may enhance its binding affinity and metabolic stability. The presence of fluorine atoms contributes to improved lipophilicity and bioavailability, making it a candidate for further pharmacological evaluation. Its structural framework suggests utility as an intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. The compound's stability under physiological conditions and synthetic versatility underscore its value in exploratory research and development.
2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole structure
851807-07-3 structure
Product name:2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole
CAS No:851807-07-3
MF:C18H14F4N2OS
MW:382.375176906586
CID:5762819
PubChem ID:4223860

2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • (2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3-(trifluoromethyl)phenyl)methanone
    • AKOS024589352
    • F0630-1621
    • [2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-[3-(trifluoromethyl)phenyl]methanone
    • 851807-07-3
    • 2-{[(2-fluorophenyl)methyl]sulfanyl}-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
    • Methanone, [2-[[(2-fluorophenyl)methyl]thio]-4,5-dihydro-1H-imidazol-1-yl][3-(trifluoromethyl)phenyl]-
    • 2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole
    • Inchi: 1S/C18H14F4N2OS/c19-15-7-2-1-4-13(15)11-26-17-23-8-9-24(17)16(25)12-5-3-6-14(10-12)18(20,21)22/h1-7,10H,8-9,11H2
    • InChI Key: VMEWAMYDZPISJJ-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1F)C1=NCCN1C(C1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

  • Exact Mass: 382.07629690g/mol
  • Monoisotopic Mass: 382.07629690g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 58Ų

Experimental Properties

  • Density: 1.36±0.1 g/cm3(Predicted)
  • Boiling Point: 461.1±55.0 °C(Predicted)
  • pka: 1.09±0.60(Predicted)

2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0630-1621-20μmol
2-{[(2-fluorophenyl)methyl]sulfanyl}-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
851807-07-3 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0630-1621-20mg
2-{[(2-fluorophenyl)methyl]sulfanyl}-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
851807-07-3 90%+
20mg
$99.0 2023-05-17
Life Chemicals
F0630-1621-100mg
2-{[(2-fluorophenyl)methyl]sulfanyl}-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
851807-07-3 90%+
100mg
$248.0 2023-05-17
Life Chemicals
F0630-1621-25mg
2-{[(2-fluorophenyl)methyl]sulfanyl}-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
851807-07-3 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F0630-1621-5mg
2-{[(2-fluorophenyl)methyl]sulfanyl}-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
851807-07-3 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0630-1621-2mg
2-{[(2-fluorophenyl)methyl]sulfanyl}-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
851807-07-3 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0630-1621-40mg
2-{[(2-fluorophenyl)methyl]sulfanyl}-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
851807-07-3 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F0630-1621-4mg
2-{[(2-fluorophenyl)methyl]sulfanyl}-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
851807-07-3 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0630-1621-30mg
2-{[(2-fluorophenyl)methyl]sulfanyl}-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
851807-07-3 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F0630-1621-5μmol
2-{[(2-fluorophenyl)methyl]sulfanyl}-1-[3-(trifluoromethyl)benzoyl]-4,5-dihydro-1H-imidazole
851807-07-3 90%+
5μl
$63.0 2023-05-17

2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole Related Literature

Additional information on 2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole

Comprehensive Overview of 2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole (CAS No. 851807-07-3)

The compound 2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole (CAS No. 851807-07-3) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a fluorophenyl moiety, a trifluoromethyl group, and a dihydroimidazole core, making it a subject of interest in pharmaceutical and agrochemical research. This compound's methylsulfanyl linkage further enhances its potential for selective interactions, which is why it is often explored in drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole has surged due to their remarkable stability and bioactivity. Researchers are particularly intrigued by its potential role in modulating enzyme activity or serving as a precursor for advanced materials. The presence of the trifluoromethyl group is a key factor in its lipophilicity, which can improve membrane permeability—a critical attribute in medicinal chemistry. This aligns with current trends in AI-driven drug design, where computational models prioritize compounds with optimized pharmacokinetic properties.

From an industrial perspective, CAS No. 851807-07-3 is often discussed in forums focusing on sustainable synthesis and green chemistry. Environmental concerns have led to increased scrutiny of synthetic pathways, and this compound’s efficient production methods are a topic of interest. Additionally, its potential applications in crop protection and pest management have garnered attention, as agrochemical companies seek safer, more effective alternatives to traditional pesticides. This ties into broader discussions about food security and sustainable agriculture, which are high-priority global issues.

The structural versatility of 2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole also makes it a candidate for material science innovations. For instance, its electron-withdrawing trifluoromethyl group could be leveraged in the development of organic semiconductors or coatings with enhanced durability. This resonates with the growing interest in smart materials and nanotechnology, where researchers are constantly seeking novel building blocks for next-generation technologies.

For those searching for CAS No. 851807-07-3 suppliers or synthesis protocols, it’s worth noting that this compound requires specialized handling due to its reactive functional groups. However, its commercial availability has improved as its applications expand. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to verify its purity and structure, ensuring compliance with industry standards. This emphasis on quality control reflects the broader shift toward precision chemistry in both academic and industrial settings.

In summary, 2-{(2-fluorophenyl)methylsulfanyl}-1-3-(trifluoromethyl)benzoyl-4,5-dihydro-1H-imidazole represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications—from drug development to agrochemicals and beyond—highlight its relevance in addressing contemporary scientific challenges. As research continues to uncover new possibilities, this compound is poised to remain a key player in innovation-driven industries.

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